Cas no 2418668-39-8 (5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate)

• Product Name: 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate
• CAS No: 2418668-39-8
• MF: C₁₂H₁₄FN₃O₅S
• MW: 331.320065021515
• CID: 5356989
• Update Time: 2025-06-11

5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262539021
• 5-(4-ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate
• 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H14FN3O5S/c1-2-15-3-4-16(8-11(15)17)12(18)9-5-10(7-14-6-9)21-22(13,19)20/h5-7H,2-4,8H2,1H3
• InChI Key： JQOWXXOYNZPJBY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1CC(N(CC)CC1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 535
• XLogP3: 0.1
• Topological Polar Surface Area: 105

Additional information on 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate

Introduction to 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl Sulfurofluoridate (CAS No. 2418668-39-8)

5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate, with the CAS number 2418668-39-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as sulfurofluoridates, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a pyridine ring, a piperazine moiety, and a sulfurofluoridate group, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate can be described as follows: the pyridine ring is substituted at the 5-position with a carbonyl group that is attached to a 4-ethyl-3-oxopiperazine moiety. The sulfurofluoridate group is then linked to the pyridine ring, creating a complex and multifunctional molecule. This intricate structure provides the compound with a range of potential pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate has also demonstrated significant anti-cancer activity. Studies conducted in vitro and in vivo have shown that this compound can effectively inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways such as PI3K/Akt and MAPK/ERK.

The neuroprotective potential of 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate has also been explored in recent research. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to modulate intracellular signaling pathways involved in neuronal survival and function.

The synthesis of 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate involves several steps, including the formation of the piperazine moiety, the attachment to the pyridine ring, and the introduction of the sulfurofluoridate group. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for further preclinical and clinical development.

In terms of safety and toxicity, preliminary studies have shown that 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate exhibits low toxicity in animal models. However, further comprehensive safety evaluations are necessary to ensure its suitability for human use. These evaluations will include detailed pharmacokinetic studies, toxicity assessments, and long-term safety profiles.

The potential applications of 5-(4-Ethyl-3-oxopiperazine-1-carbonyl)pyridin-3-yl sulfurofluoridate extend beyond its therapeutic uses. The compound's unique structural features make it an attractive candidate for use in chemical biology research, where it can serve as a tool to investigate biological processes and pathways. Additionally, its ability to modulate specific signaling pathways may lead to new insights into disease mechanisms and potential targets for drug discovery.

In conclusion, 5-(4-Ethyl-3-oxopiperazine-*1-carbonyl*)pyridin-*3*-yl sulfurofluoridate (CAS No. 2418668-*39*-*8*) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple pharmacological properties, making it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in addressing unmet medical needs.